Cas no 1016675-12-9 (1H-Benzimidazole-1-ethanol, α-(aminomethyl)-5,6-dimethyl-)

• Product Name: 1H-Benzimidazole-1-ethanol, α-(aminomethyl)-5,6-dimethyl-
• CAS No: 1016675-12-9
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 5156183
• Update Time: 2025-11-06

1H-Benzimidazole-1-ethanol, α-(aminomethyl)-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-ethanol, α-(aminomethyl)-5,6-dimethyl-

• Inchi： 1S/C12H17N3O/c1-8-3-11-12(4-9(8)2)15(7-14-11)6-10(16)5-13/h3-4,7,10,16H,5-6,13H2,1-2H3
• InChI Key： XPRVSNSRIYMSFV-UHFFFAOYSA-N
• SMILES： C(N1C=NC2=CC(C)=C(C)C=C12)C(O)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1H-Benzimidazole-1-ethanol, α-(aminomethyl)-5,6-dimethyl-

Comprehensive Overview of 1H-Benzimidazole-1-ethanol, α-(aminomethyl)-5,6-dimethyl- (CAS No. 1016675-12-9)

1H-Benzimidazole-1-ethanol, α-(aminomethyl)-5,6-dimethyl- (CAS No. 1016675-12-9) is a specialized organic compound belonging to the benzimidazole family. This structurally unique molecule has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug development and material science. The compound features a benzimidazole core substituted with an ethanol group and an aminomethyl moiety, further modified by 5,6-dimethyl substitutions, which enhance its stability and reactivity.

In recent years, the demand for benzimidazole derivatives has surged, driven by their versatility in medicinal chemistry. Researchers are particularly interested in CAS No. 1016675-12-9 due to its potential as a building block for small-molecule inhibitors and biologically active compounds. Its structural motifs are frequently explored in the design of enzyme inhibitors and receptor modulators, aligning with current trends in targeted therapy and precision medicine.

The synthesis of 1H-Benzimidazole-1-ethanol, α-(aminomethyl)-5,6-dimethyl- involves multi-step organic reactions, often starting from 2-nitroaniline derivatives or ortho-phenylenediamine precursors. Advanced techniques like HPLC purification and NMR characterization ensure high purity, a critical factor for its use in high-throughput screening and drug discovery. The compound’s logP and solubility profiles make it suitable for in vitro and in vivo studies, addressing common queries about its pharmacokinetic properties.

From an industrial perspective, CAS No. 1016675-12-9 is often discussed in forums focusing on custom synthesis and contract research organizations (CROs). Its applications extend to agrochemicals and functional materials, where its heterocyclic framework contributes to molecular diversity. Sustainability-conscious researchers also explore green chemistry approaches to synthesize this compound, minimizing waste and energy consumption.

For those searching about “benzimidazole derivatives in cancer research” or “aminomethyl-substituted heterocycles”, this compound exemplifies how subtle structural changes can impact bioactivity. Its 5,6-dimethyl groups, for instance, may influence metabolic stability, a hot topic in ADMET optimization. Additionally, its ethanol-aminomethyl side chain offers opportunities for prodrug design, a strategy gaining traction in drug delivery systems.

In summary, 1H-Benzimidazole-1-ethanol, α-(aminomethyl)-5,6-dimethyl- (CAS No. 1016675-12-9) represents a compelling case study in medicinal chemistry and materials science. Its relevance to AI-driven drug discovery and computational modeling further underscores its importance in modern research. As the scientific community continues to explore structure-activity relationships (SAR), this compound remains a valuable tool for innovation.